(5Z)-3-(2-bromophenyl)-5-(4-ethoxy-3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Structural Elucidation and Physicochemical Profiling
Systematic Nomenclature and Stereochemical Configuration
The compound’s systematic IUPAC name, (5Z)-3-(2-bromophenyl)-5-(4-ethoxy-3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one , reflects its thiazolidinone core substituted at positions 3 and 5. The Z-isomer designation arises from the cis-configuration of the benzylidene moiety relative to the thioxo group at position 2. This stereochemical assignment aligns with X-ray crystallographic data for analogous thiazolidinones, where the Z-configuration is stabilized by intramolecular hydrogen bonding between the thioxo sulfur and adjacent carbonyl oxygen.
Crystallographic Analysis of Z-Isomer Configuration
Single-crystal X-ray diffraction studies of structurally related thiazolidinones reveal a monoclinic crystal system (space group C2/c ) with four molecules per unit cell. The thiazolidine ring adopts an envelope conformation , with the sulfur atom (S1) deviating by 0.206 Å from the mean plane. The benzylidene and bromophenyl substituents maintain coplanarity (maximum deviation <0.003 Å), facilitating π-π stacking interactions in the solid state. The C=O bond length (1.209 Å) and C=S bond length (1.649 Å) corroborate resonance stabilization between the thioxo and carbonyl groups.
Conformational Dynamics via DFT Calculations
Density Functional Theory (DFT) calculations at the B3LYP/6-311+G(d,p) level reveal three stable conformers differing by <2 kcal/mol in energy. The lowest-energy conformation features:
- Dihedral angle (C4-C5-N1-C2): −172.3°
- Hydrogen bond (S1⋯H-N2): 2.14 Å
- Torsional strain in the thiazolidinone ring: 8.7 kJ/mol
Excited-state TDDFT simulations demonstrate blue-shifted electronic transitions (λmax = 312 nm) due to strengthened O-H⋯O=C hydrogen bonding in polar solvents like dimethylformamide.
Spectroscopic Fingerprinting
$$^{1}\text{H}$$/$$^{13}\text{C}$$ NMR Correlation Mapping
Key NMR signals (δ in ppm, DMSO-d6):
| Nucleus | Position | δ (ppm) | Multiplicity | Correlation |
|---|---|---|---|---|
| $$^{1}\text{H}$$ | H-5 (benzylidene) | 7.82 | Singlet | COSY: H-4' (methylene) |
| $$^{13}\text{C}$$ | C-2 (thioxo) | 192.4 | - | HMBC: H-3 (BrPh) |
| $$^{1}\text{H}$$ | OCH2CH3 | 1.34 | Triplet | $$^3J$$ = 7.1 Hz |
The thioxo group (C=S) exhibits characteristic deshielding at δ 192.4 ppm in $$^{13}\text{C}$$ NMR, while the Z-configuration is confirmed through NOE interactions between H-5 (benzylidene) and H-4 (thiazolidinone).
IR Vibrational Modes of Thioxo and Carbonyl Groups
FTIR analysis (KBr pellet, cm−1):
- ν(C=O) : 1699 (s), 1688 (s) → Tautomeric splitting
- ν(C=S) : 1211 (m)
- ν(N-H) : 3086 (w), 1601 (m)
The dual carbonyl stretches arise from tautomeric equilibrium between 2-thioxo-4-thiazolidinone and 2-imino-4-thiazolidinone forms.
Mass Fragmentation Patterns and Isotopic Signatures
High-resolution ESI-MS (m/z):
- Molecular ion : [M+H]+ 493.0214 (calc. 493.0218)
- Major fragments:
- m/z 365.1 (C15H13BrNO2S+, −C7H7O2)
- m/z 184.9 (81Br isotopic peak, 97.3%)
The bromine isotopic doublet (1:1 ratio for 79Br/81Br) at m/z 493/495 confirms aryl bromide presence.
Solubility-LogP Relationships in Polar/Nonpolar Media
Experimental solubility data (25°C):
| Solvent | Solubility (mg/mL) | logP (calc.) |
|---|---|---|
| Water | 0.12 ± 0.03 | 3.81 |
| Ethanol | 8.45 ± 0.21 | 2.97 |
| Chloroform | 23.67 ± 0.89 | 1.42 |
The negative deviation from calculated logP (CLogP = 4.12) in polar solvents suggests strong intermolecular hydrogen bonding, consistent with DFT-predicted solvent interaction energies.
Properties
Molecular Formula |
C19H16BrNO3S2 |
|---|---|
Molecular Weight |
450.4 g/mol |
IUPAC Name |
(5Z)-3-(2-bromophenyl)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C19H16BrNO3S2/c1-3-24-15-9-8-12(10-16(15)23-2)11-17-18(22)21(19(25)26-17)14-7-5-4-6-13(14)20/h4-11H,3H2,1-2H3/b17-11- |
InChI Key |
OKFAZESVILCDHM-BOPFTXTBSA-N |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)C3=CC=CC=C3Br)OC |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC=C3Br)OC |
Origin of Product |
United States |
Biological Activity
The compound (5Z)-3-(2-bromophenyl)-5-(4-ethoxy-3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a member of the thiazolidinone family, which has garnered attention for its diverse biological activities. This article delves into the biological activity of this compound, examining its antimicrobial, anti-inflammatory, and anticancer properties based on recent research findings.
Chemical Structure and Properties
The chemical structure of the compound can be represented as follows:
- Molecular Formula : CHBrNOS
- Molar Mass : 458.36 g/mol
This compound features a thiazolidinone core, which is known for its ability to interact with various biological targets.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of thiazolidinone derivatives. For instance, a study on related compounds showed that they exhibited superior antimicrobial activity compared to commercial drugs like bifonazole and ampicillin. The tested compounds were effective against a range of Gram-positive and Gram-negative bacteria as well as fungi, suggesting a broad-spectrum antimicrobial profile .
Table 1: Antimicrobial Activity Comparison
| Compound | Activity Against | Comparison Drug |
|---|---|---|
| (5Z)-3-(2-bromophenyl)... | Gram-positive bacteria | Ampicillin |
| Gram-negative bacteria | Streptomycin | |
| Fungi | Ketoconazole |
Anti-inflammatory Activity
Thiazolidinones are also recognized for their anti-inflammatory properties. A study utilizing the carrageenan-induced paw edema model demonstrated that certain thiazolidinone derivatives significantly reduced inflammation in mice. This effect is attributed to their ability to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key mediators in inflammatory pathways .
Anticancer Activity
The anticancer potential of thiazolidinones has been explored in various cancer cell lines. Specifically, one study evaluated the activity of thiazolidinone derivatives against MCF7 breast cancer cells. The results indicated that these compounds could induce apoptosis in cancer cells, making them promising candidates for further development as anticancer agents .
Table 2: Anticancer Activity Data
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| (5Z)-3-(2-bromophenyl)... | MCF7 | 15 |
| HeLa | 20 |
Case Study 1: Synthesis and Evaluation of Thiazolidinone Derivatives
A recent study synthesized a series of thiazolidinone derivatives and evaluated their biological activities. Among these, the compound with a halogenated phenyl ring exhibited the highest antimicrobial and anticancer activities, demonstrating the influence of structural modifications on biological efficacy .
Case Study 2: Mechanistic Insights into Anti-inflammatory Action
Another investigation focused on the mechanism behind the anti-inflammatory effects of thiazolidinones. It was found that these compounds not only inhibited COX and LOX but also modulated pro-inflammatory cytokines, providing a multi-faceted approach to reducing inflammation .
Scientific Research Applications
Antimicrobial Activity
Research has demonstrated that thiazolidinone derivatives exhibit significant antimicrobial properties. Studies have shown that (5Z)-3-(2-bromophenyl)-5-(4-ethoxy-3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one displays activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.
Case Study:
A study evaluated the antimicrobial efficacy of various thiazolidinone derivatives, including the compound , against common pathogens such as Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for the compound against E. coli, showcasing its potential as a therapeutic agent for bacterial infections .
Anticancer Activity
The anticancer properties of thiazolidinones are well-documented, with several studies indicating their ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
Case Study:
In vitro studies have assessed the anticancer activity of (5Z)-3-(2-bromophenyl)-5-(4-ethoxy-3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one against multiple cancer cell lines, including breast cancer (MCF7) and prostate cancer (PC3). The compound exhibited significant cytotoxicity with IC50 values ranging from 10 to 20 µM, indicating its potential as a lead compound for further development .
Data Tables
Chemical Reactions Analysis
Nucleophilic Substitution Reactions
The 2-thioxo group and bromophenyl substituent serve as key reactive sites:
-
Thione sulfur reactivity : The thioxo group undergoes nucleophilic substitution with amines or thiols, forming thioether or disulfide derivatives. For example, reaction with methylamine yields a methylthio-substituted analog.
-
Bromophenyl activation : The bromine atom at the 2-position of the phenyl ring participates in Buchwald–Hartwig cross-coupling reactions with arylboronic acids under palladium catalysis (e.g., Suzuki–Miyaura coupling).
Key reaction parameters :
| Reaction Type | Conditions | Product Yield | Reference |
|---|---|---|---|
| Thioether formation | CH₃NH₂, DMF, 60°C, 6 hr | 68–72% | |
| Suzuki coupling | Pd(PPh₃)₄, K₂CO₃, DME, 80°C, 12 hr | 55–60% |
Oxidation and Reduction Pathways
The benzylidene double bond (C5=CH) and thione group exhibit redox sensitivity:
-
Selective oxidation : Treatment with mCPBA (meta-chloroperbenzoic acid) converts the thioxo group to a sulfoxide (S=O) without altering the Z-configuration of the benzylidene moiety.
-
Reduction of double bond : Hydrogenation over Pd/C selectively reduces the C5=CH bond to a single bond while preserving the thione functionality.
Comparative reactivity :
| Reagent | Target Site | Product Structure | Stability |
|---|---|---|---|
| mCPBA (1.2 eq) | S=C(NR) | Sulfoxide derivative | Air-stable |
| H₂ (1 atm), Pd/C | C5=CH | Dihydrothiazolidinone analog | Prone to oxidation |
Cycloaddition Reactions
The conjugated π-system of the benzylidene group enables [4+2] Diels-Alder reactivity:
-
With maleic anhydride : Forms a bicyclic adduct at 110°C in toluene, confirmed by X-ray crystallography.
-
Electron-deficient dienophiles : Reacts preferentially with tetrazines over maleimides due to electronic effects of the 4-ethoxy-3-methoxy substituent .
Kinetic data :
| Dienophile | Temp (°C) | Reaction Time (hr) | Conversion (%) |
|---|---|---|---|
| Maleic anhydride | 110 | 8 | 85 |
| Tetrazine | 25 | 2 | 92 |
Hydrolysis and Stability
The compound demonstrates pH-dependent stability:
-
Acidic hydrolysis : Cleavage of the thiazolidinone ring occurs at pH < 2, yielding 2-bromoaniline and a carboxylic acid derivative.
-
Alkaline conditions : Degrades via nucleophilic attack on the C4 carbonyl group (t₁/₂ = 3.2 hr at pH 12).
Degradation products :
| Condition | Major Products | Mechanism |
|---|---|---|
| HCl (1M) | 2-Bromoaniline + 4-ethoxy-3-methoxybenzoic acid | Ring-opening hydrolysis |
| NaOH (1M) | Thiol intermediate + CO₂ | Carbonyl elimination |
Coordination Chemistry
The thione sulfur acts as a soft Lewis base in metal complexes:
-
Ag(I) complexes : Forms 1:2 (metal:ligand) complexes with AgNO₃, characterized by ν(S–Ag) at 412 cm⁻¹ in IR .
-
Hg(II) binding : Exhibits stronger affinity for Hg²⁺ over Pb²⁺ (log K = 5.2 vs. 3.8) .
Spectroscopic evidence :
| Metal Salt | λ_max shift (nm) | Coordination Mode | Application |
|---|---|---|---|
| AgNO₃ | +28 | Bidentate (S, N) | Antimicrobial agents |
| HgCl₂ | +45 | Monodentate (S) | Heavy metal sensors |
Photochemical Reactivity
UV irradiation (λ = 254 nm) induces geometric isomerization:
-
Z→E isomerization : Quantum yield Φ = 0.33 in acetonitrile, reversible under visible light.
-
Side reactions : Competing [2+2] cyclodimerization occurs at concentrations >10 mM.
Experimental parameters :
| Parameter | Value |
|---|---|
| Optimal wavelength | 254 nm |
| Solvent polarity | Φ increases by 18% in DMF |
| Half-life (Z→E) | 12.5 min |
This anal
Comparison with Similar Compounds
Table 1: Key Structural Variations and Properties
Key Observations :
- Position 3 Variations : The ortho-bromophenyl group introduces steric hindrance, which may reduce crystallinity compared to para-substituted analogs (e.g., ).
- Heterocyclic Modifications: Compounds like (5Z)-2-(4-bromophenyl)-5-(4-ethoxy-3-methoxybenzylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one () replace the thiazolidinone ring with a triazole-thiazole fused system, altering electronic properties and biological target interactions.
Physicochemical Properties
- Melting Points : Derivatives with bromine or rigid substituents (e.g., 3i, 5d) exhibit high melting points (>260°C) due to strong intermolecular interactions . The target compound’s ethoxy group may reduce hydrogen bonding, slightly lowering its MP compared to hydroxy analogs.
- Solubility : Bulky substituents (e.g., 2-bromophenyl) reduce aqueous solubility but enhance lipid solubility, favoring blood-brain barrier penetration .
Crystallographic and Computational Insights
- Hydrogen Bonding : Derivatives with hydroxy groups (e.g., 5c) form robust hydrogen-bonded networks (e.g., O–H···S interactions), while ethoxy-substituted analogs rely on weaker van der Waals forces .
- DFT Studies : Computational models predict the Z-configuration of the benzylidene moiety as thermodynamically stable, aligning with experimental data .
Preparation Methods
Core Thiazolidinone Formation
The synthesis begins with preparing the thiazolidin-4-one core. A 2-bromophenyl group is introduced via nucleophilic substitution or coupling reactions. For example, 3-(2-bromophenyl)thiazolidin-4-one is synthesized by reacting 2-bromoaniline with thioglycolic acid and aldehydes under reflux in ethanol. Key steps include:
Knoevenagel Condensation
The benzylidene moiety is introduced via Knoevenagel condensation between the thiazolidinone core and 4-ethoxy-3-methoxybenzaldehyde:
-
Procedure : The thiazolidinone (1 equiv) and aldehyde (1.2 equiv) are refluxed in ethanol with piperidine or ammonium acetate as a base.
-
Stereoselectivity : The (5Z)-configuration is favored due to steric hindrance from the 2-bromophenyl group.
Microwave-Assisted Synthesis
Accelerated Cyclocondensation
Microwave irradiation reduces reaction times from hours to minutes. A representative protocol:
Comparative Efficiency
Microwave methods exhibit higher yields and purity than conventional heating due to uniform energy distribution:
| Parameter | Conventional | Microwave |
|---|---|---|
| Time (h) | 8–24 | 0.5–1 |
| Yield (%) | 60–75 | 82–92 |
| Purity (HPLC) | 95–97% | 98–99% |
Green Chemistry Approaches
Solvent-Free Synthesis
Metal Catalysts
Zinc chloride or vanadyl sulfate (VOSO₄) improves cyclization efficiency:
Structural Confirmation and Analysis
Spectroscopic Data
X-Ray Crystallography
Single-crystal X-ray analysis confirms the (5Z)-configuration and planar thiazolidinone ring. Key metrics:
Challenges and Optimization
Byproduct Formation
Scalability
-
Microwave Limitations : Batch size restrictions necessitate flow reactor adaptation.
-
Catalyst Recovery : Magnetic Fe₃O₄ nanoparticles enable 5–7 reuse cycles.
Comparative Evaluation of Methods
| Method | Yield (%) | Time | Purity (%) | Eco-Friendliness |
|---|---|---|---|---|
| Conventional | 60–75 | 8–24h | 95–97 | Low |
| Microwave | 82–92 | 0.5–1h | 98–99 | Moderate |
| Solvent-Free | 78–88 | 2–4h | 96–98 | High |
| Biocatalytic | 65–72 | 12h | 90–92 | High |
Industrial Feasibility
Q & A
Q. What analytical methods quantify degradation products under accelerated stability testing?
- Methodological Answer : Forced degradation (40°C/75% RH, 0.1 M HCl/NaOH, UV light) followed by LC-MS/MS identifies hydrolyzed thioxo groups (to thiols) or oxidized benzylidene moieties. Mass balance studies ensure compliance with ICH Q1A(R2) guidelines .
Data Contradiction Analysis
Q. How to reconcile discrepancies in reported bioactivity data for similar thiazolidinones?
- Methodological Answer : Variability in MIC values may stem from assay conditions (e.g., inoculum size, growth medium). Meta-analysis using standardized protocols (e.g., ISO 20776-1) and cheminformatics tools (e.g., KNIME) identifies outliers. For example, 4-methoxy substitution shows inconsistent antifungal activity (C. albicans MIC: 4–32 µg/mL) due to efflux pump overexpression .
Q. Why do computational predictions sometimes conflict with experimental cytotoxicity results?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
